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Isoliquiritin apioside Isoliquiritin apioside Neolicuroside is a member of flavonoids and a glycoside.
Isoliquiritin apioside is a natural product found in Glycyrrhiza uralensis with data available.
Brand Name: Vulcanchem
CAS No.: 120926-46-7
VCID: VC21318110
InChI: InChI=1S/C26H30O13/c27-10-19-20(32)21(33)22(39-25-23(34)26(35,11-28)12-36-25)24(38-19)37-15-5-1-13(2-6-15)3-8-17(30)16-7-4-14(29)9-18(16)31/h1-9,19-25,27-29,31-35H,10-12H2/b8-3+/t19-,20-,21+,22-,23+,24-,25+,26-/m1/s1
SMILES: C1C(C(C(O1)OC2C(C(C(OC2OC3=CC=C(C=C3)C=CC(=O)C4=C(C=C(C=C4)O)O)CO)O)O)O)(CO)O
Molecular Formula: C26H30O13
Molecular Weight: 550.5 g/mol

Isoliquiritin apioside

CAS No.: 120926-46-7

Cat. No.: VC21318110

Molecular Formula: C26H30O13

Molecular Weight: 550.5 g/mol

* For research use only. Not for human or veterinary use.

Isoliquiritin apioside - 120926-46-7

Specification

Description Neolicuroside is a member of flavonoids and a glycoside.
Isoliquiritin apioside is a natural product found in Glycyrrhiza uralensis with data available.
CAS No. 120926-46-7
Molecular Formula C26H30O13
Molecular Weight 550.5 g/mol
IUPAC Name (E)-3-[4-[(2S,3R,4S,5S,6R)-3-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-1-(2,4-dihydroxyphenyl)prop-2-en-1-one
Standard InChI InChI=1S/C26H30O13/c27-10-19-20(32)21(33)22(39-25-23(34)26(35,11-28)12-36-25)24(38-19)37-15-5-1-13(2-6-15)3-8-17(30)16-7-4-14(29)9-18(16)31/h1-9,19-25,27-29,31-35H,10-12H2/b8-3+/t19-,20-,21+,22-,23+,24-,25+,26-/m1/s1
Standard InChI Key VMMVZVPAYFZNBM-KVFWHIKKSA-N
Isomeric SMILES C1[C@@]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=CC=C(C=C3)/C=C/C(=O)C4=C(C=C(C=C4)O)O)CO)O)O)O)(CO)O
SMILES C1C(C(C(O1)OC2C(C(C(OC2OC3=CC=C(C=C3)C=CC(=O)C4=C(C=C(C=C4)O)O)CO)O)O)O)(CO)O
Canonical SMILES C1C(C(C(O1)OC2C(C(C(OC2OC3=CC=C(C=C3)C=CC(=O)C4=C(C=C(C=C4)O)O)CO)O)O)O)(CO)O
Melting Point 140°C

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